4-Amino-3,5,6-trichloro-2-(trichloromethyl)pyridine

• IUPAC Name: 2,3,5-trichloro-6-(trichloromethyl)pyridin-4-amine
• InChI: InChI=1S/C6H2Cl6N2/c7-1-3(13)2(8)5(9)14-4(1)6(10,11)12/h(H2,13,14)
• InChI Key: VNJVZJNBTWPKNX-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1Cl)Cl)C(Cl)(Cl)Cl)Cl)N
• Molecular Formula: C6H2Cl6N2
• DSSTOX Substance ID: DTXSID60198194
• Molecular Weight: 314.8 g/mol
• CAS RN: 5005-62-9

Description

4-Amino-3,5,6-trichloro-2-(trichloromethyl)pyridine , also known by its chemical formula C~6~H~2~Cl~6~N~2~ , is a synthetic compound. Its molecular weight is approximately 314.811 g/mol . The IUPAC Standard InChI representation is: InChI=1S/C6H2Cl6N2/c7-1-3(13)2(8)5(9)14-4(1)6(10,11)12/h(H2,13,14) .

Scientific Research Applications

Synthesis of Functionalized Pyridines

• Researchers have demonstrated the synthesis of functionalized pyridines, which are critical components in many chemical reactions and industrial applications. For instance, Schmidt et al. (2006) discussed the reaction of heteroaromatic N-nucleophiles with pentachloropyridine to form substituted pyridines, highlighting the versatility of these compounds in chemical synthesis (Schmidt, Mordhorst & Nieger, 2006).

Development of Energetic Materials

• The compound has been used in the synthesis of energetic materials. For example, Ma et al. (2018) synthesized a pyridine-based energetic material with high density and good detonation properties (Ma, Pan, Jiang, Liu & Yao, 2018).

Catalysis and Reaction Mechanisms

• Research on the catalytic behaviors of pyridines, including those substituted with the trichloromethyl group, provides insights into more efficient chemical processes. This is exemplified in the work by Sun Ji-gu (2014), who explored the application of 4-dimethyl amino pyridine in pharmaceutical synthesis (Sun Ji-gu, 2014).

Coordination Chemistry and Metal–Organic Frameworks

• The compound finds application in the synthesis of coordination polymers and metal–organic frameworks, as shown by Yang et al. (2011), who used amino acid derivatives, including pyridine groups, for synthesizing homochiral coordination networks (Yang, Xie, Zou, Sun & Wu, 2011).

Pharmaceutical and Biological Applications

• While explicitly excluding drug use and dosage, the role of pyridines in pharmaceutical synthesis is noteworthy. Research like that conducted by Sun Ji-gu (2014) emphasizes the utility of pyridine derivatives in the development of pharmaceuticals (Sun Ji-gu, 2014).

NMR Spectroscopy Studies

• NMR spectroscopy, a crucial analytical technique, utilizes compounds like 4-Amino-3,5,6-trichloro-2-(trichloromethyl)pyridine. Beltrame et al. (2002) studied the NMR properties of protonated monoaminopyridines, highlighting the importance of these compounds in spectroscopic analysis (Beltrame, Cadoni, Floris, Gelli & Lai, 2002).

Future Directions

: NIST Chemistry WebBook

Synthesis routes and methods

Procedure details

It is known that 4-amino-3,5,6-trichloropicolinic acid is prepared by a two-step method where heptachloro-2-picoline is aminated with anhydrous liquid ammonia to form 4-amino-hexachloro-2-picoline, an intermediate product that is isolated, and which is in turn hydrolyzed with sulfuric acid to form 4-amino-3,5,6-trichloropicolinic acid. See, for example, Russian Pat. No. 445,662.

Citations

Bioassay methods for 4-amino-3, 5, 6-trichloropicolinic acid

JK Leasure - Weeds, 1964 - cambridge.org

Bioassay methods are described for determining the concentration of 4-amino-3,5,6-trichloropicolinic acid in solutions and in soil. These methods are suitable for determining the …

Number of citations: 37 www.cambridge.org

Soil parameters in degradation sequences of chlorinated pyridine biocides

CE Rieck - 1966 - shareok.org

The author is sincerely grateful to his wife, Judy Ann, for her patience and encpuragement during_ the course of this study.· I wish to thank my parents, Mr. and Mrs. Stanley J. Rieck, for …

Number of citations: 0 shareok.org